Cas no 14481-55-1 (Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester)

• Product Name: Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
• CAS No: 14481-55-1
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 166510
• PubChem ID: 85741
• Update Time: 2025-04-19

Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
• 1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
• 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl pentanoate
• Valeric acid, p-menth-1-en-8-yl ester
• Einecs 238-477-4
• Pentanoic acid 1-methyl-1-(4-methyl-3-cyclohexenyl)ethyl ester
• SCHEMBL3504963
• NS00054160
• Terpinyl valerate
• Terpenyl pentanoate
• p-menth-1-en-8-yl n-pentanoate
• DTXSID00932418
• GIHNOWFSKYCHNL-UHFFFAOYSA-N
• alpha-Terpinyl pentanoate
• 14481-55-1

• Inchi： 1S/C15H26O2/c1-5-6-7-14(16)17-15(3,4)13-10-8-12(2)9-11-13/h8,13H,5-7,9-11H2,1-4H3
• InChI Key： GIHNOWFSKYCHNL-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)C(C)(C)C1CC=C(C)CC1

Computed Properties

• Exact Mass: 238.19338
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids